Cas no 2679929-55-4 ((2S,4S)-1-(2,2,2-trifluoroacetyl)-4-(trifluoromethoxy)pyrrolidine-2-carboxylic acid)

• Product Name: (2S,4S)-1-(2,2,2-trifluoroacetyl)-4-(trifluoromethoxy)pyrrolidine-2-carboxylic acid
• CAS No: 2679929-55-4
• MF: C₈H₇F₆NO₄
• MW: 295.135903596878
• CID: 5630225
• PubChem ID: 165929382
• Update Time: 2025-11-06

(2S,4S)-1-(2,2,2-trifluoroacetyl)-4-(trifluoromethoxy)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-1-(2,2,2-trifluoroacetyl)-4-(trifluoromethoxy)pyrrolidine-2-carboxylic acid
• EN300-28289152
• 2679929-55-4

• Inchi： 1S/C8H7F6NO4/c9-7(10,11)6(18)15-2-3(19-8(12,13)14)1-4(15)5(16)17/h3-4H,1-2H2,(H,16,17)/t3-,4-/m0/s1
• InChI Key： DNBRZQZGZPMRQL-IMJSIDKUSA-N
• SMILES： FC(C(N1C[C@H](C[C@H]1C(=O)O)OC(F)(F)F)=O)(F)F

Computed Properties

• Exact Mass: 295.02792668g/mol
• Monoisotopic Mass: 295.02792668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.8Ų

Additional information on (2S,4S)-1-(2,2,2-trifluoroacetyl)-4-(trifluoromethoxy)pyrrolidine-2-carboxylic acid

Introduction to (2S,4S)-1-(2,2,2-trifluoroacetyl)-4-(trifluoromethoxy)pyrrolidine-2-carboxylic Acid (CAS No. 2679929-55-4)

(2S,4S)-1-(2,2,2-trifluoroacetyl)-4-(trifluoromethoxy)pyrrolidine-2-carboxylic acid, with the CAS number 2679929-55-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound belongs to the pyrrolidine class of heterocyclic molecules, which are widely recognized for their diverse pharmacological properties. The presence of both trifluoroacetyl and trifluoromethoxy substituents in its molecular structure imparts distinct chemical and biological characteristics, making it a subject of intense research interest.

The stereochemistry of this compound, specifically the (2S,4S) configuration, plays a crucial role in determining its interactions with biological targets. The precise arrangement of atoms in space can significantly influence the compound's efficacy and selectivity in biological systems. This aspect has made (2S,4S)-1-(2,2,2-trifluoroacetyl)-4-(trifluoromethoxy)pyrrolidine-2-carboxylic acid a valuable scaffold for the development of novel therapeutic agents.

In recent years, there has been a growing emphasis on the design and synthesis of molecules with fluorine-containing substituents. Fluorine atoms are known to enhance the metabolic stability, lipophilicity, and binding affinity of drug candidates. The incorporation of multiple fluorine atoms in this compound not only improves its physicochemical properties but also opens up possibilities for fine-tuning its biological activity. This has led to several studies exploring its potential applications in medicinal chemistry.

One of the most compelling aspects of (2S,4S)-1-(2,2,2-trifluoroacetyl)-4-(trifluoromethoxy)pyrrolidine-2-carboxylic acid is its versatility as a building block for more complex molecules. Researchers have leveraged its structural framework to develop derivatives with enhanced pharmacological profiles. For instance, modifications at the trifluoroacetyl group have been shown to modulate enzyme inhibition properties, while alterations at the trifluoromethoxy position can influence receptor binding affinity. These findings highlight the compound's potential as a lead compound in drug discovery efforts.

The synthesis of (2S,4S)-1-(2,2,2-trifluoroacetyl)-4-(trifluoromethoxy)pyrrolidine-2-carboxylic acid involves multi-step organic reactions that require careful optimization to achieve high yields and enantiopurity. The use of chiral auxiliaries or catalysts is often necessary to ensure the correct stereochemical outcome. Advances in synthetic methodologies have made it possible to produce this compound with increasing efficiency and scalability, which is crucial for both academic research and industrial applications.

Recent studies have also explored the biological activities of (2S,4S)-1-(2,2,2-trifluoroacetyl)-4-(trifluoromethoxy)pyrrolidine-2-carboxylic acid and its derivatives. These investigations have revealed promising results in several therapeutic areas. For example, some derivatives have demonstrated inhibitory effects on key enzymes involved in inflammatory pathways. Additionally, there is evidence suggesting that certain modifications can enhance binding to specific protein targets relevant to neurological disorders. Such findings underscore the compound's potential as a starting point for developing new treatments.

The impact of fluorine substitution on the pharmacokinetic properties of drug candidates cannot be overstated. The presence of fluorine atoms can lead to increased bioavailability and reduced susceptibility to metabolic degradation. This has made compounds like (2S,4S)-1-(2,2,2-trifluoroacetyl)-4-(trifluoromethoxy)pyrrolidine-2-carboxylic acid particularly attractive for pharmaceutical development. Furthermore, computational modeling and virtual screening techniques have been employed to identify optimal analogs with improved pharmacological profiles.

In conclusion, (2S,4S)-1-(2,2,2-trifluoroacetyl)-4-(trifluoromethoxy)pyrrolidine-2-carboxylic acid represents a significant advancement in medicinal chemistry due to its unique structural features and potential biological activities. Its synthesis presents challenges that require innovative approaches but offers opportunities for developing novel therapeutic agents. As research continues to uncover new applications for this compound and its derivatives，its importance in pharmaceutical development is likely to grow further.